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Compound of Interest

Compound Name: (S)-(+)-2-Chloro-1-phenylethanol
CAS No.: 56751-12-3; 70111-05-6
Cat. No.: B2905927

Get Quote

Executive Summary & Chemical Profile[2][3]

(S)-(+)-2-Chloro-1-phenylethanol (CAS: 70111-05-6) is a chiral chlorohydrin intermediate
used primarily in the enantioselective synthesis of pharmaceuticals (e.g., beta-blockers).[1][2]
While valuable for its stereochemistry, its disposal requires strict adherence to halogenated
waste protocols.[1][2]

The presence of the chlorine atom on the alkyl chain fundamentally alters the disposal pathway
compared to standard organic alcohols. Improper incineration of this compound without flue
gas scrubbing releases hydrochloric acid (HCI), posing severe corrosion risks to facility
infrastructure and environmental hazards.[1][2]

Physical & Safety Data for Disposal Logistics
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Parameter

Value

Operational Implication

CAS Number

70111-05-6

Unique identifier for waste

manifests.[2]

Physical State

Solid (low melting) or Liquid

Melting point is ~27°C. May
exist as a supercooled liquid.

[2]

Flash Point

> 110°C (Combustible)

Classified as Combustible, not
Flammable.[1][2]

Water Solubility

Low / Immiscible

Do not attempt to dilute with

water for disposal.[2]

Acidity

Neutral (pH ~7)

Compatible with standard

halogenated organic streams.

[2]

Primary Hazard

Acute Toxicity / Irritant

High risk of eye damage; toxic

if swallowed or absorbed.[2][3]

[4]

Risk Assessment: The "Why" Behind the Protocol

Before handling waste, understanding the specific hazards ensures compliance and safety.[1]

[2]

» Halogenated Combustion Products: Unlike non-halogenated organics (which burn to

and

), burning 2-chloro-1-phenylethanol generates hydrogen chloride gas:

Standard laboratory incinerators lacking scrubbers cannot handle this waste.[1][2]

e Aquatic Toxicity: This compound is toxic to aquatic life with long-lasting effects.[2][4] Zero-

discharge to sewer systems is a non-negotiable requirement.[2]

» Cross-Reactivity: Avoid mixing with strong oxidizing agents or strong bases (e.g., Sodium

Hydroxide) in the waste container, as this can induce elimination reactions (forming styrene
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oxides) or exothermic decomposition.[1][2]

Personal Protective Equipment (PPE) Matrix

Treat all waste handling of this substance with the same rigor as synthesis.

Protection Zone Recommended Equipment  Rationale

Prevent inhalation of vapors.[4]

Respiratory Fume Hood (Primary)
[51[6]
o ] ] Standard latex is permeable to
Dermal (Hands) Nitrile (0.11 mm min) or Viton ] i
chlorinated organics.[2]
Risk of serious eye damage
H318).[2][4][5] Safety glasses
Ocular Chemical Splash Goggles ( ) M _][. 15l ) y.g
are insufficient for liquid
handling.[2]
) Prevent absorption through
Body Lab Coat + Chemical Apron

clothing in case of splash.[2]

Routine Disposal Workflow

The following workflow illustrates the decision logic for segregating this specific chemical.

DOT Diagram: Waste Stream Decision Logic
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Waste Generation:
(S)-(+)-2-Chloro-1-phenylethanol

Is it mixed with other solvents?

Analyze Mixture Components

Does mixture contain
other Halogens (DCM, Chloroform)?

o (Mixed with Acetone/Hexane) 0 (Pure)

Is it an Aqueous mixture?

No (Organic Solvent Mix)

DESTINATION: DESTINATION:

Aqueous Hazardous Waste Halogenated Organic Waste
(Toxic, Halogenated) (High BTU, Requires Scrubber)

Click to download full resolution via product page

Figure 1: Decision tree for segregating (S)-(+)-2-Chloro-1-phenylethanol waste. Note that
even if mixed with non-halogenated solvents, the presence of the chlorine atom defaults the
entire mixture to the "Halogenated" stream.[1][2]

Step-by-Step Protocol

e Segregation:

o Obtain a waste container explicitly labeled "HALOGENATED ORGANIC WASTE."[2]
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o Critical Error Prevention: Do not pour this into the "General Organic/Solvent” drum. Doing
So contaminates the entire non-halogenated stream, potentially resulting in regulatory
fines or rejection by the disposal facility.[1][2]

e Labeling:
o The tag must list:
» Full Chemical Name: (S)-(+)-2-Chloro-1-phenylethanol[1][2]
= Approximate % Composition.[2][7][8]
» Hazard Checkboxes: Toxic, Irritant.[1][2]
o Container Compatibility:
o Use High-Density Polyethylene (HDPE) or Glass containers.[2]
o Ensure the cap has a chemically resistant liner (Teflon/PTFE).
e Storage:
o Store in a cool, well-ventilated satellite accumulation area.[1][2][9]

o Keep away from heat sources (Flash point >110°C, but still combustible).[1][2]

Emergency Spill Response Procedures

In the event of a spill outside the fume hood, execute the following protocol immediately.

DOT Diagram: Spill Response Action Plan

2. DON PPE
Nitrile gloves, Goggles,
Respirator (if high vapor)

3. CONTAINMENT 4. ABSORPTION
Encircle with Vermiculite [— Cover spill completely.
or Sand (Inert) Do NOT use sawdust (combustible)

5. COLLECTION
Scoop into hazardous waste bag.
Label 'Debris from Spill'

6. DECONTAMINATION
‘Wash surface with soap/water.
Test pH if acid suspected.

1. ALERT & EVACUATE
Notify personnel, secure area

Click to download full resolution via product page

Figure 2: Linear workflow for managing spills of (S)-(+)-2-Chloro-1-phenylethanol.
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Detailed Spill Steps

» Containment Material: Use Vermiculite, Diatomaceous Earth, or Sand.[1][2]

o Warning: Do not use sawdust or paper towels as primary absorbents; while the flash point
is high, the chemical is combustible, and organic absorbents increase fire load.[1][2]

» Neutralization: If the material has degraded and released HCI (indicated by acrid smell),
lightly dust with sodium bicarbonate (baking soda) before absorbing.[2]

» Disposal of Debris: All absorbent materials, gloves used during cleanup, and scoopers must
be disposed of as Solid Hazardous Waste (Halogenated).[1][2]

Regulatory & Compliance Framework
Adherence to these regulations is mandatory for legal operation.

e RCRA (USA): This material is likely a Characteristic Hazardous Waste.[2]

o While not explicitly P or U listed by specific name, it falls under Halogenated Organic
Standards.[1][2]

o If the waste is ignitable (Flash point < 60°C), it is D001.[1][2] Since 2-Chloro-1-
phenylethanol has a high flash point, it is regulated primarily for its toxicity and halogen
content.[1][2]

o EPA Waste Code: Assign D001 (if mixed with flammable solvents) or FO01/F002 (if mixed
with spent halogenated solvents).[2] If pure, label as "Non-RCRA Regulated Hazardous
Waste" (unless state specific) but treat as Halogenated Toxic.[1][2]

e Disposal Method:

o Required: Rotary Kiln Incineration with secondary combustion chamber and acid gas
scrubbing.

o Prohibited: Sewer disposal, evaporation, or landfilling.[1][2]
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¢ PubChem.2-Chloro-1-phenylethanol (Compound Summary).[2][3] National Library of
Medicine.[2] Available at: [Link]

+ ECHA (European Chemicals Agency).Registration Dossier: 2-chloro-1-phenylethanol.[2][3]
Available at: [Link](Note: General search via CAS 1674-30-2 for racemate data).[2]

* US EPA.Hazardous Waste Management System: Identification and Listing of Hazardous
Waste (40 CFR Part 261).[2] Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b2905927?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2905927?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

